Cas no 72004-10-5 (Benzenecarbothioamide,4-(1-methylethoxy)-N-[2-(1-pyrrolidinyl)ethyl]-)

• Product name: Benzenecarbothioamide,4-(1-methylethoxy)-N-[2-(1-pyrrolidinyl)ethyl]-
• CAS No: 72004-10-5
• MF: C₁₆H₂₄N₂OS
• MW: 292.439562797546
• CID: 577545
• PubChem ID: 3033516

Benzenecarbothioamide,4-(1-methylethoxy)-N-[2-(1-pyrrolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,4-(1-methylethoxy)-N-[2-(1-pyrrolidinyl)ethyl]-
• 4-propan-2-yloxy-N-(2-pyrrolidin-1-ylethyl)benzenecarbothioamide
• p-Isopropoxy-N-[2-(1-pyrrolidinyl)ethyl]benzothioamide
• BENZAMIDE, p-ISOPROPOXY-N-(2-PYRROLIDINYLETHYL)THIO-
• DTXSID80222288
• p-Isopropoxy-N-(2-pyrrolidinylethyl)thiobenzamide
• 72004-10-5

• Inchi： InChI=1S/C16H24N2OS/c1-13(2)19-15-7-5-14(6-8-15)16(20)17-9-12-18-10-3-4-11-18/h5-8,13H,3-4,9-12H2,1-2H3,(H,17,20)
• InChI Key： OMJZNMQWGQZWHI-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC=C(C=C1)C(=S)NCCN2CCCC2

Computed Properties

• Exact Mass: 292.16112
• Monoisotopic Mass: 292.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.093
• Boiling Point: 410.1°C at 760 mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.569
• PSA: 24.5